![molecular formula H3O6PU B1251459 Dioxouranium(2+) hydrogenphosphate](/img/structure/B1251459.png)
Dioxouranium(2+) hydrogenphosphate
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Overview
Description
Uranyl hydrogenphosphate is an inorganic phosphate and a uranium coordination entity. It has a role as a xenobiotic.
Scientific Research Applications
Uranyl Ion Extraction and Reprocessing Applications Dioxouranium(2+) hydrogenphosphate, commonly associated with the uranyl ion (UO2(2+)), finds significant applications in nuclear fuel reprocessing and waste management. Research conducted by Stockmann and Ding (2011) demonstrated the use of electroanalytical chemistry to study the facilitated ion transfer (FIT) of uranyl ions, revealing complexation stoichiometries and constants with tributylphosphate (TBP) and octyl(phenyl)-N,N-diisobutylcarbamoylmethyl-phosphine oxide (CMPO), ligands extensively used in the PUREX/TRUEX processes for spent nuclear fuel reprocessing (Stockmann & Ding, 2011).
Ionic Liquid Applications Tsaoulidis et al. (2013) explored the extraction behavior of dioxouranium(VI) using tributylphosphate dissolved in ionic liquids, demonstrating the potential of ionic liquids as solvents for uranyl ion extraction in microchannels. This research emphasizes the efficiency of ionic liquids in enhancing extraction processes, particularly in applications requiring compact and efficient systems (Tsaoulidis et al., 2013).
Environmental and Biological Interactions Berto et al. (2012) and Crea et al. (2010) conducted studies focusing on the interactions of dioxouranium(VI) with various organic and inorganic ligands, aiming to understand the chemical speciation of this ion in natural aquatic ecosystems and biological fluids. These studies provide valuable insights into the environmental behavior and potential biological impacts of dioxouranium(VI), contributing to the development of strategies for environmental monitoring and remediation (Berto et al., 2012); (Crea et al., 2010).
Catalytic and Material Applications Investigations into the catalytic activities of uranyl complexes have revealed their potential in facilitating nucleophilic acyl substitution reactions. Takao and Akashi (2017) studied several uranyl complexes, finding that certain complexes demonstrated efficiency and resistance to decomposition during catalytic reactions, pointing towards applications in synthetic chemistry and material science (Takao & Akashi, 2017).
properties
Molecular Formula |
H3O6PU |
---|---|
Molecular Weight |
368.02 g/mol |
IUPAC Name |
dioxouranium;phosphoric acid |
InChI |
InChI=1S/H3O4P.2O.U/c1-5(2,3)4;;;/h(H3,1,2,3,4);;; |
InChI Key |
FFPZRDYCUOPULV-UHFFFAOYSA-N |
Canonical SMILES |
OP(=O)(O)O.O=[U]=O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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